4-[(4-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-[(4-methylphenyl)methylsulfonyl]-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C16H16N2O3S/c1-12-6-8-13(9-7-12)11-22(20,21)18-10-16(19)17-14-4-2-3-5-15(14)18/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key: XFOWSEAROLAHLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

4-[(4-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is a chemical compound that has been the subject of extensive scientific research. It is a quinoxaline derivative that has shown promise in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-[(4-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways in cancer cells. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of certain protein kinases, which play a key role in cell signaling and proliferation.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound has a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to a reduction in tumor growth. It has also been shown to inhibit the production of pro-inflammatory cytokines, which play a role in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone in lab experiments is its high potency and specificity. It has been shown to have a low toxicity profile, making it a safe and effective compound for use in cell culture and animal studies. However, one limitation of using this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 4-[(4-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical use. Another area of interest is its use as a chemical probe to study various signaling pathways and enzymes in cells. This could lead to the development of new drugs and therapies for a range of diseases.

Scientific Research Applications

4-[(4-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. It has also been investigated for its potential use as an antiviral and antibacterial agent, with studies showing its ability to inhibit the replication of certain viruses and bacteria.